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Compound of Interest

Compound Name: Kadsuracoccinic Acid A

Cat. No.: B15567049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the spectroscopic data available

for Kadsuracoccinic Acid A, a naturally occurring triterpenoid isolated from Kadsura coccinea.

The information presented herein, including Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) data, is intended to serve as a core resource for

researchers engaged in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data
The spectroscopic data for Kadsuracoccinic Acid A and its methyl ester derivative have been

compiled from published literature. The following tables summarize the key findings for easy

reference and comparison.

Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HREIMS) has been instrumental in

determining the molecular formula of Kadsuracoccinic Acid A and its derivatives.
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Compound Molecular Formula M+ (m/z)
Key Fragments
(m/z)

Kadsuracoccinic Acid

A
C₃₀H₄₄O₄ 468.3233[1]

453, 395, 369 (100%),

327, 261[1]

Kadsuracoccinic Acid

A Methyl Ester
C₃₁H₄₆O₄ 482.3391[2]

383 (100%), 275,

95[2]

Infrared (IR) Spectroscopy Data
The infrared spectra, recorded using potassium bromide (KBr) pellets, reveal the presence of

key functional groups.

Compound νₘₐₓ (cm⁻¹)

Kadsuracoccinic Acid A
3500–3210, 2939, 1695, 1637, 1455, 1372,

1295, 1081, 894, 757[1]

Kadsuracoccinic Acid A Methyl Ester 3433, 3076, 1739, 1690, 1272[2]

Nuclear Magnetic Resonance (NMR) Data
¹H and ¹³C NMR data provide detailed structural insights into the carbon-hydrogen framework

of Kadsuracoccinic Acid A.

¹H NMR Spectroscopic Data (Selected Signals)

Proton
Kadsuracoccinic Acid A (δ
ppm)[1]

Kadsuracoccinic Acid A
Methyl Ester (δ ppm)[2]

Olefinic Methyls 1.58, 1.76, 1.92 1.56, 1.74, 1.90

Isopropenyl (exo-methylene) 4.87, 4.70 (H-28a, H-28b) 4.85, 4.69 (H-28a, H-28b)

Isopropenyl (methyl) 1.76 (CH₃-29) 1.74 (CH₃-29)

Tertiary Methyls 0.70, 0.81, 1.06 0.70, 0.80, 1.04

Ester Methyl - 3.65
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¹³C NMR Spectroscopic Data (Selected Signals)

Carbon
Kadsuracoccinic Acid A (δ
ppm)[1]

Kadsuracoccinic Acid A
Methyl Ester (δ ppm)[2]

Carboxyl 181.7, 174.1 175.1 (C-3), 172.6 (C-26)

Ester Methyl - 51.5

Experimental Protocols
The isolation and characterization of Kadsuracoccinic Acid A involved a series of

chromatographic and spectroscopic techniques.

Isolation and Purification
The rhizomes of Kadsura coccinea were extracted with chloroform. The resulting extract was

subjected to column chromatography on silica gel. Further purification was achieved through

High-Performance Liquid Chromatography (HPLC) to yield pure Kadsuracoccinic Acid A.[1]

[2]

Spectroscopic Analysis
NMR Spectra: ¹H and ¹³C NMR spectra were recorded on a spectrometer, typically in CDCl₃,

with chemical shifts reported in ppm relative to tetramethylsilane (TMS) as an internal

standard.

Mass Spectra: High-resolution and electron impact mass spectra were obtained using a

mass spectrometer.

IR Spectra: Infrared spectra were recorded on a Fourier-transform infrared (FTIR)

spectrophotometer using KBr pellets.

UV Spectra: UV spectra were measured in methanol.

Biological Activity and Experimental Workflow
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Kadsuracoccinic Acid A has demonstrated biological activity, specifically the arrest of cell

division in Xenopus laevis embryonic cells.[1][3] The general workflow for its isolation and

biological evaluation is depicted below.
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Caption: Workflow of Kadsuracoccinic Acid A isolation and bioactivity screening.

The observed biological effect of Kadsuracoccinic Acid A on cell division suggests a potential

mechanism of action that warrants further investigation. A simplified representation of this

interaction is shown below.
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Caption: Conceptual diagram of Kadsuracoccinic Acid A's effect on cell division.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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